2-Phenylethyl 4-(1,3-benzodioxol-5-yl)-2,7,7-trimethyl-5-oxo-1,4,6,8-tetrahydroquinoline-3-carboxylate
2-Phenylethyl 4-(1,3-benzodioxol-5-yl)-2,7,7-trimethyl-5-oxo-1,4,6,8-tetrahydroquinoline-3-carboxylate
Brand Name:
Vulcanchem
CAS No.:
5767-61-3
VCID:
VC0407982
InChI:
InChI=1S/C28H29NO5/c1-17-24(27(31)32-12-11-18-7-5-4-6-8-18)25(19-9-10-22-23(13-19)34-16-33-22)26-20(29-17)14-28(2,3)15-21(26)30/h4-10,13,25,29H,11-12,14-16H2,1-3H3
SMILES:
CC1=C(C(C2=C(N1)CC(CC2=O)(C)C)C3=CC4=C(C=C3)OCO4)C(=O)OCCC5=CC=CC=C5
Molecular Formula:
C28H29NO5
Molecular Weight:
459.5g/mol
2-Phenylethyl 4-(1,3-benzodioxol-5-yl)-2,7,7-trimethyl-5-oxo-1,4,6,8-tetrahydroquinoline-3-carboxylate
CAS No.: 5767-61-3
Main Products
VCID: VC0407982
Molecular Formula: C28H29NO5
Molecular Weight: 459.5g/mol
| CAS No. | 5767-61-3 |
|---|---|
| Product Name | 2-Phenylethyl 4-(1,3-benzodioxol-5-yl)-2,7,7-trimethyl-5-oxo-1,4,6,8-tetrahydroquinoline-3-carboxylate |
| Molecular Formula | C28H29NO5 |
| Molecular Weight | 459.5g/mol |
| IUPAC Name | 2-phenylethyl 4-(1,3-benzodioxol-5-yl)-2,7,7-trimethyl-5-oxo-1,4,6,8-tetrahydroquinoline-3-carboxylate |
| Standard InChI | InChI=1S/C28H29NO5/c1-17-24(27(31)32-12-11-18-7-5-4-6-8-18)25(19-9-10-22-23(13-19)34-16-33-22)26-20(29-17)14-28(2,3)15-21(26)30/h4-10,13,25,29H,11-12,14-16H2,1-3H3 |
| Standard InChIKey | NCVKOWLYHXVRQM-UHFFFAOYSA-N |
| SMILES | CC1=C(C(C2=C(N1)CC(CC2=O)(C)C)C3=CC4=C(C=C3)OCO4)C(=O)OCCC5=CC=CC=C5 |
| Canonical SMILES | CC1=C(C(C2=C(N1)CC(CC2=O)(C)C)C3=CC4=C(C=C3)OCO4)C(=O)OCCC5=CC=CC=C5 |
| PubChem Compound | 2867366 |
| Last Modified | Nov 11 2021 |
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